![molecular formula C7H13N3O2 B1375942 4,5-Dimethyl-1H-pyrazol-3-amine acetate CAS No. 116568-90-2](/img/structure/B1375942.png)
4,5-Dimethyl-1H-pyrazol-3-amine acetate
Overview
Description
4,5-Dimethyl-1H-pyrazol-3-amine is a compound with the molecular weight of 111.15 . It is also known by the IUPAC name 4,5-dimethyl-1H-pyrazol-3-ylamine . The compound is typically stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .
Molecular Structure Analysis
The molecular structure of 4,5-Dimethyl-1H-pyrazol-3-amine consists of a five-membered ring with two nitrogen atoms and three carbon atoms . The InChI code for this compound is 1S/C5H9N3/c1-3-4(2)7-8-5(3)6/h1-2H3,(H3,6,7,8) .Chemical Reactions Analysis
While specific chemical reactions involving 4,5-Dimethyl-1H-pyrazol-3-amine acetate are not detailed in the retrieved sources, pyrazole derivatives are known to undergo a variety of chemical reactions .Physical And Chemical Properties Analysis
4,5-Dimethyl-1H-pyrazol-3-amine is a solid, semi-solid, or liquid under normal conditions . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the retrieved sources.Scientific Research Applications
Synthesis and Functionalization
4,5-Dimethyl-1H-pyrazol-3-amine acetate has been utilized in various synthetic pathways. For instance, Lammers et al. (1995) demonstrated its role in the functionalization of methyl groups in pyrazoles, creating new synthetic routes to azoles with coordinating substituents (Lammers et al., 1995).
Biological Activity Studies
Al-Smaisim (2012) incorporated 4,5-Dimethyl-1H-pyrazole derivatives in the synthesis of new compounds, which were then evaluated for antibacterial activity, demonstrating potential biomedical applications (Al-Smaisim, 2012).
Insecticidal and Antibacterial Potential
Deohate and Palaspagar (2020) synthesized compounds containing 4,5-Dimethyl-1H-pyrazol-3-amine and evaluated them for insecticidal and antibacterial potential, suggesting its use in pest control and antimicrobial applications (Deohate & Palaspagar, 2020).
Chemical Reactivity and Ligand Synthesis
Research by Aly et al. (1997) and Esquius et al. (2000) explored the chemical reactivity of pyrazole derivatives and their applications in synthesizing new ligands and complexes, indicating its importance in coordination chemistry (Aly et al., 1997) (Esquius et al., 2000).
Antimicrobial and Antifungal Activities
Sharma et al. (2010) synthesized arylazopyrazoles using 4,5-Dimethyl-1H-pyrazole and evaluated their antibacterial and antifungal activities, showcasing its potential in the development of new antimicrobial agents (Sharma et al., 2010).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been known to target a variety of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of Action
It is known that the presence of two nitrogen atoms in similar compounds reduces the charge density at certain carbon atoms, making them vacant for attack by electrophilic reagents .
Biochemical Pathways
Similar compounds have been known to affect a broad range of biochemical pathways due to their broad range of biological activities .
Result of Action
Similar compounds have been known to show a variety of biological activities, suggesting a broad range of potential molecular and cellular effects .
Action Environment
Similar compounds are known to be highly soluble in water and other polar solvents, which could potentially influence their action and stability .
properties
IUPAC Name |
acetic acid;4,5-dimethyl-1H-pyrazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3.C2H4O2/c1-3-4(2)7-8-5(3)6;1-2(3)4/h1-2H3,(H3,6,7,8);1H3,(H,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHDXENKZSZHHHL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NN=C1N)C.CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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